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Compound of Interest

Compound Name: 1-Propanol, 1-phenyl, TMS

Cat. No.: B15453341 Get Quote

Essential Safety and Handling Guide for 1-
Propanol, 1-phenyl, TMS
Disclaimer: Direct safety and handling information for 1-Propanol, 1-phenyl, TMS (trimethyl(1-

phenylpropoxy)silane) is not readily available. The following guidance is synthesized from data

on structurally related and constituent compounds, primarily 1-Phenyl-1-propanol and 1-

Propanol. It is imperative to consult the specific Safety Data Sheet (SDS) for 1-Propanol, 1-
phenyl, TMS as soon as it is available and to conduct a thorough risk assessment before

handling this chemical.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It includes operational procedures and

disposal considerations to ensure safe laboratory practices.

Personal Protective Equipment (PPE)
When handling 1-Propanol, 1-phenyl, TMS, a comprehensive PPE strategy is crucial to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE based on the hazards associated with related compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15453341?utm_src=pdf-interest
https://www.benchchem.com/product/b15453341?utm_src=pdf-body
https://www.benchchem.com/product/b15453341?utm_src=pdf-body
https://www.benchchem.com/product/b15453341?utm_src=pdf-body
https://www.benchchem.com/product/b15453341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15453341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part
Personal Protective

Equipment
Rationale and Specifications

Eyes/Face
Safety goggles with side-

shields or a face shield

To protect against potential

splashes and vapors. Standard

safety glasses are not

sufficient.[1][2]

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

flame-retardant lab coat

To prevent skin contact.[1]

Regularly inspect gloves for

signs of degradation or

perforation.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate or

exposure limits are exceeded,

a NIOSH-approved respirator

with appropriate cartridges

should be used.[1][3]

To avoid inhalation of

potentially harmful vapors or

mists.[1][4]

Body
Long pants and closed-toe

shoes

Minimum requirement for

laboratory work to protect

against accidental spills.[2]

Quantitative Data Summary
The following table presents available quantitative data for 1-Propanol, 1-phenyl, TMS and the

related compound 1-Phenyl-1-propanol.
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Property 1-Propanol, 1-phenyl, TMS 1-Phenyl-1-propanol

Molecular Formula C12H20OSi[5][6][7] C9H12O[8]

Molecular Weight 208.37 g/mol [6][7] 136.19 g/mol [8]

Boiling Point Not available 103 °C at 14 mmHg[8]

Density Not available 0.994 g/mL at 25 °C

Flash Point Not available 90 °C (194 °F) - closed cup

Experimental Protocols
Safe Handling and Storage

Engineering Controls: Always handle 1-Propanol, 1-phenyl, TMS in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[3][4]

Eyewash stations and safety showers should be readily accessible.[4][9]

Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the

table above.

Dispensing: When transferring the chemical, use appropriate tools (e.g., pipettes, graduated

cylinders) to minimize splashing. Ground and bond containers when transferring large

quantities to prevent static discharge.[4][9]

Storage: Store containers in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames.[4][10] Keep containers tightly closed when not in use.[3][10] Store away

from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and

acid chlorides.[10]

Hygiene: Wash hands thoroughly with soap and water after handling.[10] Do not eat, drink,

or smoke in areas where the chemical is handled or stored.

Spill Response Protocol
Evacuation: Immediately evacuate all personnel from the affected area.

Ventilation: Ensure the area is well-ventilated, if safe to do so.
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Ignition Sources: Remove all sources of ignition from the spill area.[1][10]

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill.[10][11] Prevent the spill from entering drains or waterways.[1]

Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and place it in a

sealed, labeled container for disposal.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water.

Reporting: Report the spill to the appropriate laboratory supervisor or safety officer.

Disposal Plan
Waste Characterization: All waste containing 1-Propanol, 1-phenyl, TMS must be treated as

hazardous waste.

Containerization: Collect waste in a clearly labeled, sealed, and compatible container.

Disposal: Dispose of the hazardous waste through a licensed environmental disposal

company, following all local, state, and federal regulations.[4][10] Do not dispose of it down

the drain.[1]

Visual Workflow for Chemical Spill Response
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Caption: Workflow for a safe and effective chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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